1,3-Dichloro-7-methoxy-4-methylisoquinoline

• Molecular Formula: C11H9Cl2NO
• Molecular Weight: 242.10 g/mol
• IUPAC Name: 1,3-dichloro-7-methoxy-4-methylisoquinoline
• InChI: InChI=1S/C11H9Cl2NO/c1-6-8-4-3-7(15-2)5-9(8)11(13)14-10(6)12/h3-5H,1-2H3
• InChI Key: FNPBRFRNEFTLCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CC2=C(N=C1Cl)Cl)OC

Description

1,3-Dichloro-7-methoxy-4-methylisoquinoline is a useful research compound. Its molecular formula is C11H9Cl2NO and its molecular weight is 242.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of i-Pr2NH (1.95 g, 19.3 mmol) in anhydrous THF (40 mL) was added dropwise n-BuLi (7.72 mL, 19.3 mmol, 2.50 M in hexane) at −78° C. under N2 atmosphere. After 30 minutes, 1,3-dichloro-7-methoxyisoquinoline (described in step 2 of Intermediate 12) (4.00 g, 17.5 mmol) in anhydrous THF (20 mL) was added to the reaction. After 15 minutes, MeI (4.97 g, 35.0 mmol) was added dropwise. The resulting mixture was warmed to 25° C. and allowed to stir for 16 hours. The reaction was quenched with H2O (150 mL) followed by an ethyl acetate extraction/workup to give the crude product, which was purified by prep-HPLC (0.1% TFA as additive). Most of CH3CN was removed under reduced pressure and extracted with EtOAc (50 mL×3). The combined organic layers were washed with H2O (50 mL) and brine (50 mL), dried over anhydrous Na2SO4, filtered and concentrated in vacuo to give 1,3-dichloro-7-methoxy-4-methylisoquinoline (2.0 g, yield 47%) as an off-white solid.